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Compound of Interest

Compound Name: 4-Hydroxyphenyl Carvedilol D5

Cat. No.: B1139447

Get Quote

Abstract & Scope
This application note details a robust, validated Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) protocol for the quantification of Carvedilol in human plasma.

Carvedilol, a non-selective

-blocker and

-blocker, exhibits significant pharmacokinetic (PK) variability due to extensive metabolism by
polymorphic CYP2D6 enzymes.

The Challenge: Bioanalysis of Carvedilol is often complicated by low circulating concentrations

(requiring high sensitivity) and significant matrix effects in plasma that can suppress ionization.

The Solution: This protocol utilizes Stable Isotope Dilution (SID) with Carvedilol-d4. Unlike

analog internal standards, the deuterated standard compensates for matrix suppression and

recovery losses by mirroring the physicochemical behavior of the analyte throughout extraction

and ionization.

Experimental Strategy & Logic
Why Liquid-Liquid Extraction (LLE)?
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While Protein Precipitation (PPT) is faster, it leaves phospholipids in the sample, which

accumulate on the column and cause ion suppression. For Carvedilol, we employ Liquid-Liquid

Extraction (LLE) using tert-Butyl Methyl Ether (TBME).

Causality: TBME provides high recovery (>85%) of the lipophilic Carvedilol molecule while

excluding polar plasma salts and proteins. This results in a cleaner baseline and lower Lower

Limit of Quantitation (LLOQ).

The Deuterium Isotope Effect (Expert Insight)
Risk: Deuterated compounds can sometimes resolve chromatographically from their non-

deuterated counterparts on high-efficiency columns (the "Deuterium Isotope Effect"). If the IS

elutes slightly earlier, it may not experience the exact same matrix suppression as the

analyte.[1]

Mitigation: This method uses a C18 column with a gradient optimized to ensure co-elution,

guaranteeing that the IS corrects for the specific ionization environment of the analyte.

Workflow Visualization
The following diagram outlines the critical path from sample collection to data acquisition.
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Figure 1: Critical path for Carvedilol extraction and analysis. The alkaline buffer step ensures

the basic Carvedilol molecule is uncharged, maximizing transfer into the organic phase.

Detailed Protocol
Materials & Reagents[3]

Analyte: Carvedilol (Reference Standard, >99% purity).[2][3]

Internal Standard: Carvedilol-d4 (label typically on the ethyl chain or carbazole ring).
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Solvents: Acetonitrile (LC-MS grade), Formic Acid, Ammonium Formate, tert-Butyl Methyl

Ether (TBME).

Matrix: Drug-free human plasma (K2EDTA).

Solution Preparation
Stock Solutions: Prepare Carvedilol (1 mg/mL) and Carvedilol-d4 (1 mg/mL) in Methanol.

Store at -20°C.

Working IS Solution: Dilute Carvedilol-d4 to 50 ng/mL in 50:50 Methanol:Water.

Calibration Standards: Prepare serial dilutions in plasma ranging from 0.5 ng/mL to 200

ng/mL.

Sample Preparation (LLE)
Aliquot: Transfer 50 µL of plasma into a 1.5 mL polypropylene tube.

IS Addition: Add 10 µL of Working IS Solution. Vortex for 10 sec.

Alkalinization: Add 50 µL of 0.1 M NaOH. (Increases pH to >9, rendering Carvedilol non-

ionized and lipophilic).

Extraction: Add 500 µL of TBME. Cap and shaker-vortex for 10 minutes at high speed.

Phase Separation: Centrifuge at 10,000 rpm for 5 minutes at 4°C.

Transfer: Transfer 400 µL of the upper organic layer to a clean glass vial.

Evaporation: Evaporate to dryness under a gentle stream of Nitrogen at 40°C.

Reconstitution: Dissolve residue in 100 µL of Mobile Phase (ACN:Buffer 50:50). Vortex and

transfer to autosampler vials.[4]

LC-MS/MS Parameters
Liquid Chromatography:
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System: UHPLC (e.g., Agilent 1290 or Waters Acquity).

Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50 mm, 1.7 µm).

Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[3][5]

Flow Rate: 0.4 mL/min.[2]

Injection Volume: 5 µL.

Gradient Profile:

Time (min) % Mobile Phase B Event

0.0 20 Initial

0.5 20 Load

2.5 90 Elution

3.0 90 Wash

3.1 20 Re-equilibration

| 4.0 | 20 | End |

Mass Spectrometry:

Source: Electrospray Ionization (ESI), Positive Mode.[2]

Scan Mode: Multiple Reaction Monitoring (MRM).

Table 1: MRM Transitions
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Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Cone Voltage
(V)

Collision
Energy (eV)

Carvedilol 407.2 100.1 30 25

407.2 224.1 30 20

| Carvedilol-d4 | 411.2 | 104.1 | 30 | 25 |

Note: The transition 407.2 -> 100.1 corresponds to the carbazole moiety and is typically the

most sensitive quantifier. The 224.1 fragment is used for confirmation.

Method Validation (Self-Validating System)
To ensure scientific integrity, this method must be validated according to FDA Bioanalytical

Method Validation Guidance (2018).[6]

Key Validation Parameters
Selectivity: Analyze 6 lots of blank plasma. No interfering peaks >20% of the LLOQ should

be observed at the retention time of Carvedilol.

Linearity: Weighted least squares regression (

).

must be

.

Accuracy & Precision:

Intra-run and Inter-run CV% must be

(20% at LLOQ).

Accuracy must be within

of nominal (20% at LLOQ).
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Matrix Effect (ME):

Calculate IS-normalized Matrix Factor.

.

Success Criterion: The IS-normalized ME should be close to 1.0, proving the d4-standard

is compensating for suppression.

Troubleshooting Logic
Use the following logic flow to diagnose validation failures.
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Figure 2: Decision tree for troubleshooting bioanalytical method failures.

Pharmacokinetic Application
This method is designed to support PK studies.[7] Upon acquiring concentration-time data,

Non-Compartmental Analysis (NCA) is performed to derive:
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: Peak plasma concentration.

: Time to peak concentration.

: Area under the concentration-time curve (exposure).

: Elimination half-life.

Note on Chirality: Carvedilol is administered as a racemate.[2][8][9] The S(-)-enantiomer is a

non-selective

-blocker, while both R(+) and S(-) block

-receptors.[2][8] While this protocol quantifies total Carvedilol, researchers studying
enantioselective metabolism (via CYP2D6) should substitute the C18 column for a Chiralpak
AD-RH column.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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